Cas no 22167-93-7 (3,3-Dimethyl-nonanoic acid)

3,3-Dimethyl-nonanoic acid structure
3,3-Dimethyl-nonanoic acid structure
Product Name:3,3-Dimethyl-nonanoic acid
CAS No:22167-93-7
MF:C11H22O2
MW:186.291183948517
CID:2836387
PubChem ID:5282685
Update Time:2025-04-21

3,3-Dimethyl-nonanoic acid Chemical and Physical Properties

Names and Identifiers

    • DTXSID40415235
    • 3,3-dimethyl-nonanoic acid
    • SCHEMBL1873452
    • 22167-93-7
    • AKOS017532322
    • LMFA01020155
    • YTISNWDNLZEHQA-UHFFFAOYSA-N
    • CHEBI:179394
    • Nonanoic acid, 3,3-dimethyl-
    • 3,3-Dimethyl-nonanoic acid
    • Inchi: 1S/C11H22O2/c1-4-5-6-7-8-11(2,3)9-10(12)13/h4-9H2,1-3H3,(H,12,13)
    • InChI Key: YTISNWDNLZEHQA-UHFFFAOYSA-N
    • SMILES: OC(CC(C)(C)CCCCCC)=O

Computed Properties

  • Exact Mass: 186.161979940Da
  • Monoisotopic Mass: 186.161979940Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 7
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 37.3Ų
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